Cas no 2003903-71-5 (6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid)

• Product Name: 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• CAS No: 2003903-71-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5720962
• PubChem ID: 121206190
• Update Time: 2025-06-14

6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0021832
• 6-(2-ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• AKOS026715354
• F1967-5355
• 2003903-71-5
• 4-Pyrimidinecarboxylic acid, 6-(2-ethyl-1-piperidinyl)-
• 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H17N3O2/c1-2-9-5-3-4-6-15(9)11-7-10(12(16)17)13-8-14-11/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： WUAVOWOOCJUDGN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N1CCCCC1CC)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 442.9±30.0 °C(Predicted)
• pka: 1.68±0.10(Predicted)

Additional information on 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid

Comprehensive Overview of 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2003903-71-5)

6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2003903-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyrimidine-carboxylic acid family, a class known for its versatile applications in drug discovery and material science. The presence of both piperidine and pyrimidine moieties enhances its potential as a building block for bioactive molecules, particularly in targeting enzymes and receptors.

Recent studies highlight the growing interest in 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid as a precursor for designing kinase inhibitors and antimicrobial agents. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's carboxylic acid group allows for further derivatization, making it a valuable intermediate in combinatorial chemistry. Its CAS number 2003903-71-5 is frequently searched in patent databases, reflecting its commercial relevance.

From a synthetic perspective, 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its ethylpiperidine side chain contributes to improved lipid solubility, a critical factor in optimizing drug bioavailability. This aligns with current trends in AI-driven drug design, where computational models predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties for such derivatives.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability and low ecotoxicity profile make it a candidate for green chemistry applications. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, addressing the demand for high-quality standards in pharmaceutical intermediates. Users often search for "synthesis protocol of pyrimidine-4-carboxylic acid derivatives" or "suppliers of CAS 2003903-71-5," underscoring its industrial demand.

In conclusion, 6-(2-Ethylpiperidin-1-yl)pyrimidine-4-carboxylic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from precision medicine to sustainable agrochemicals, resonating with global priorities like personalized healthcare and circular economy. As research advances, this compound is poised to play a transformative role in next-generation therapeutics.